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Compound of Interest

Compound Name: Latrunculin M

Cat. No.: B1674545

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides crucial safety and logistical information for the handling of Latrunculin
M, a potent marine toxin known to disrupt microfilament organization. Due to the limited
availability of specific data for Latrunculin M, this guidance is primarily based on the well-
documented properties of its close analogs, Latrunculin A and B. Researchers should exercise
caution and adhere to the highest safety standards when handling any compound in this class.

Essential Safety and Personal Protective Equipment
(PPE)

The primary hazards associated with Latrunculin M are skin and eye irritation, respiratory tract
irritation, and potential harm if swallowed.[1] Therefore, stringent adherence to PPE protocols is
mandatory to ensure personnel safety.

Recommended Personal Protective Equipment:

¢ Gloves: Chemical-resistant nitrile gloves are essential to prevent skin contact.[1]
o Eye Protection: Safety goggles or a face shield must be worn to protect against splashes.[1]

» Lab Coat: A standard laboratory coat should be worn to protect clothing and skin.
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» Respiratory Protection: If working with the powdered form or creating aerosols, a NIOSH-

approved N95 respirator or higher is recommended.

Quantitative Data Summary

The following table summarizes the available physical, chemical, and toxicity data for

Latrunculin A and B, which are considered close analogs of Latrunculin M.

Property Latrunculin A Latrunculin B Latrunculin M
Molecular Formula C22H31NOsS[2][3] C20H29NOsS C21H33NOsS
Molecular Weight 421.6 g/mol [2][3] 395.51 g/mol 411.55 g/mol
CAS Number 76343-93-6[1][2][3] 76343-94-7[4] 122876-49-7
Appearance Solid[5] Solid Powder
Solubility Soluble in DMSO and Soluble in ethanol No data available

ethanol[3]

Storage Temperature

-20°C[5]

-20°C

-20°C (powder, 3
years); -80°C (in

solvent, 1 year)

Toxicity

Harmful if swallowed,
causes skin and eye
irritation, may cause

respiratory irritation.[1]

The substance is not
classified as
hazardous according
to the Globally
Harmonized System
(GHS).[6]

No specific toxicity
data available.
Assumed to have
similar hazards to

Latrunculin A.

Experimental Protocols: Safe Handling and Disposal

Adherence to a strict, step-by-step protocol is critical for the safe handling and disposal of

Latrunculin M.

Handling Protocol:

© 2025 BenchChem. All rights reserved.

Tech Support


https://www.benchchem.com/product/b1674545?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Latrunculin-A
https://www.caymanchem.com/product/10010630/latrunculin-a
https://pubchem.ncbi.nlm.nih.gov/compound/Latrunculin-A
https://www.caymanchem.com/product/10010630/latrunculin-a
https://file.medchemexpress.com/batch_PDF/HY-16929/Latrunculin-A-SDS-MedChemExpress.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Latrunculin-A
https://www.caymanchem.com/product/10010630/latrunculin-a
https://en.wikipedia.org/wiki/Latrunculin
https://cdn.caymanchem.com/cdn/insert/10010630.pdf
https://www.caymanchem.com/product/10010630/latrunculin-a
https://cdn.caymanchem.com/cdn/insert/10010630.pdf
https://file.medchemexpress.com/batch_PDF/HY-16929/Latrunculin-A-SDS-MedChemExpress.pdf
https://cdn.caymanchem.com/cdn/msds/10010631m.pdf
https://www.benchchem.com/product/b1674545?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674545?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Preparation: Before handling, ensure all necessary PPE is correctly donned. Work should be
conducted in a well-ventilated area, preferably within a chemical fume hood.[7]

Weighing: If working with the powdered form, carefully weigh the required amount on a tared
weigh boat inside the fume hood to minimize the risk of inhalation.

Solubilization: If preparing a stock solution, slowly add the solvent (e.g., DMSO or ethanol) to
the powder to avoid splashing. Cap the vial securely and vortex until fully dissolved.

Use in Experiments: When adding Latrunculin M to cell cultures or other experimental
systems, use appropriate micropipettes with filtered tips to prevent aerosol formation.

Post-Handling: After use, thoroughly decontaminate all surfaces and equipment that may
have come into contact with the compound using a suitable laboratory disinfectant. Wash
hands thoroughly with soap and water.[1]

Disposal Plan:

Waste Collection: All solid waste (e.g., weigh boats, contaminated pipette tips, gloves) and
liquid waste containing Latrunculin M should be collected in clearly labeled, sealed
hazardous waste containers.

Disposal Method: Disposal should be carried out through a licensed chemical waste disposal
company. Incineration is the recommended method of disposal.[7] Do not discharge to sewer
systems.[7]

Mechanism of Action: Signaling Pathway

Latrunculins exert their biological effects by disrupting the polymerization of actin, a critical

component of the eukaryotic cytoskeleton.[4][8] They bind to monomeric globular actin (G-

actin) in a 1:1 ratio, preventing its incorporation into filamentous actin (F-actin).[8] This leads to

the disassembly of existing actin filaments and the inhibition of new filament formation.[8]
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Caption: Mechanism of Latrunculin M action on actin polymerization.

Experimental Workflow: Safe Handling Procedure

The following diagram outlines the standard workflow for safely handling Latrunculin M in a
laboratory setting, from preparation to disposal.
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Caption: Step-by-step workflow for the safe handling of Latrunculin M.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1674545?utm_src=pdf-custom-synthesis
https://file.medchemexpress.com/batch_PDF/HY-16929/Latrunculin-A-SDS-MedChemExpress.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Latrunculin-A
https://www.caymanchem.com/product/10010630/latrunculin-a
https://en.wikipedia.org/wiki/Latrunculin
https://cdn.caymanchem.com/cdn/insert/10010630.pdf
https://cdn.caymanchem.com/cdn/msds/10010631m.pdf
https://www.chemicalbook.com/msds/latrunculin-a.pdf
https://nordicbiosite.com/blog/latrunculin-a-b-potent-actin-polymerization-inhibitors
https://nordicbiosite.com/blog/latrunculin-a-b-potent-actin-polymerization-inhibitors
https://www.benchchem.com/product/b1674545#personal-protective-equipment-for-handling-latrunculin-m
https://www.benchchem.com/product/b1674545#personal-protective-equipment-for-handling-latrunculin-m
https://www.benchchem.com/product/b1674545#personal-protective-equipment-for-handling-latrunculin-m
https://www.benchchem.com/product/b1674545#personal-protective-equipment-for-handling-latrunculin-m
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1674545?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674545?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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